Cas no 1445723-37-4 (N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide)

• Product Name: N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide
• CAS No: 1445723-37-4
• MF: C₁₆H₁₂ClN₃O₃S
• MW: 361.802781105042
• CID: 6391583
• PubChem ID: 75401583
• Update Time: 2025-05-20

N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 1445723-37-4
• AKOS033477470
• N-(2-chloropyridin-4-yl)sulfonyl-3-pyrrol-1-ylbenzamide
• EN300-26596306
• Z1624333501
• N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide

• Inchi： 1S/C16H12ClN3O3S/c17-15-11-14(6-7-18-15)24(22,23)19-16(21)12-4-3-5-13(10-12)20-8-1-2-9-20/h1-11H,(H,19,21)
• InChI Key： GPXPYCFCGMGNDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)S(NC(C1=CC=CC(=C1)N1C=CC=C1)=O)(=O)=O

Computed Properties

• Exact Mass: 361.0287901g/mol
• Monoisotopic Mass: 361.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.4Ų

Additional information on N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide

N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide (CAS No. 1445723-37-4): A Comprehensive Overview

N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide, identified by its CAS number 1445723-37-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents. The compound's unique structural features, including a sulfonyl group linked to a pyridine ring and an amide moiety connected to a benzamide core, make it a promising candidate for further investigation in various pharmacological contexts.

The< strong>structure of N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide presents an intriguing combination of heterocyclic scaffolds that are widely recognized for their biological significance. The presence of a< strong>chloropyridine moiety at the 4-position of the pyridine ring introduces a potential site for interaction with biological targets, while the< strong>sulfonyl group serves as a pharmacophore that can enhance binding affinity and selectivity. Additionally, the< strong>pyrrolidine ring and the< strong>benzamide moiety contribute to the molecule's overall complexity and may play crucial roles in modulating its biological activity.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The< strong>N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide structure shares similarities with several known psychoactive compounds, suggesting potential applications in the treatment of neurological disorders. Preliminary studies have indicated that this compound may exhibit properties relevant to< strong>serotonin receptor modulation, which could make it valuable in addressing conditions such as depression, anxiety, and cognitive impairments.

The< strong>sulfonyl group in N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide is particularly noteworthy due to its ability to form hydrogen bonds with biological targets, enhancing interactions within protein binding sites. This feature is often exploited in drug design to improve pharmacokinetic properties and therapeutic efficacy. Furthermore, the< strong>chloropyridine component may contribute to the compound's ability to cross the blood-brain barrier, a critical factor for many central nervous system (CNS) drugs. These structural elements collectively contribute to the molecule's potential as a lead compound for further medicinal chemistry optimization.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening techniques, allowing researchers to rapidly identify promising candidates like N-[(2-chloropyridin-4-yl)sulfonyl]-3-(1H-pyrrol-1-yl)benzamide for further experimental validation. These methods leverage large databases of chemical structures and biological activity data to predict how different compounds might interact with specific targets. In one such study, virtual screening was used to identify potential< strong>dopamine receptor modulators, where N-[ (2-chloropyridin -4 - yl ) sulfonyl ] -3 - ( 1 H - pyrrol -1 - yl ) benzamide emerged as a top hit based on its predicted binding affinity and selectivity.

The< strong>pyrrolidine ring in N-[ ( 2 - chloropyridin -4 - yl ) sulfonyl ] -3 - ( 1 H - pyrrol -1 - yl ) benzamide is another key structural feature that may contribute to its biological activity. Pyrrolidine scaffolds are commonly found in bioactive molecules and have been shown to interact with various enzymes and receptors. In particular, the< strong/pyrrolidine nitrogen atom can form hydrogen bonds with polar residues in protein targets, enhancing binding interactions. This property makes it an attractive component for drug design, particularly when targeting enzymes involved in metabolic pathways or signal transduction cascades.

In vitro studies have begun to explore the potential pharmacological effects of N-[ ( 2 - chloropyridin -4 - yl ) sulfonyl ] -3 - ( 1 H - pyrrol -1 - yl ) benzamide on various biological systems. Initial experiments have focused on its interaction with serotonin receptors, where preliminary results suggest that it may exhibit partial agonist or antagonist properties depending on the specific receptor subtype. These findings are particularly exciting given the well-documented role of serotonin in mood regulation and its importance in treating neuropsychiatric disorders.

Beyond its potential applications in CNS drug development, N-[ ( 2 - chloropyridin -4 - yl ) sulfonyl ] -3 - ( 1 H - pyrrol -1 - yl ) benzamide may also have utility in other therapeutic areas. For instance, its structural features could make it a valuable tool for studying enzyme inhibition or as a scaffold for designing molecules with anti-inflammatory or anticancer properties. The versatility of this compound lies in its ability to be modified at multiple sites while retaining core pharmacophoric elements that contribute to biological activity.

The synthesis of N-[ ( 2 - chloropyridin -4 - yl ) sulfonyl ] -3 -( 1 H-pyrrol-l)-yl]benzamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules efficiently. Key synthetic steps involve the formation of the sulfonyl group followed by coupling reactions to introduce the pyrrole and benzamide moieties. Recent reports have highlighted novel synthetic routes that improve yield and purity, making it more practical for large-scale production and further chemical optimization.

In conclusion, N-[ ( 2-chloropyridin-e4-yi)sulfo-vly]-3-(I-H-pyrroli-I)-yI]bez-amide (CAS No.Serotonin receptor modulation, enzyme inhibition,< s-t-roga anti-inflammatory properties, are just some o-the areas where this compoun-d may find utility.< With continued research an-d development,< s-t-roga further insights into i-ts pharmacological profile will emerge.< As our understanding o-f molecular interactions improves,< s-t-roga new opportunities will arise t harness i-ts potential f-or therapeutic applications.